Cas no 1261780-35-1 (3-Cyano-5-hydroxybenzyl alcohol)

• Product Name: 3-Cyano-5-hydroxybenzyl alcohol
• CAS No: 1261780-35-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 4794139
• Update Time: 2025-05-28

3-Cyano-5-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxybenzyl alcohol

• Inchi： 1S/C8H7NO2/c9-4-6-1-7(5-10)3-8(11)2-6/h1-3,10-11H,5H2
• InChI Key： WUJFOYRNIMOSKZ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 64.2

Additional information on 3-Cyano-5-hydroxybenzyl alcohol

Comprehensive Overview of 3-Cyano-5-hydroxybenzyl alcohol (CAS No. 1261780-35-1): Properties, Applications, and Industry Insights

3-Cyano-5-hydroxybenzyl alcohol (CAS No. 1261780-35-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This hydroxybenzyl alcohol derivative features a cyano group at the 3-position and a hydroxyl group at the 5-position, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing enzyme inhibitors and fluorescence probes, aligning with the growing demand for precision medicine and diagnostic tools.

The compound’s physicochemical properties—including solubility in polar solvents like DMSO and methanol—make it suitable for high-throughput screening applications. Researchers are exploring its role in catalysis and material science, particularly in designing polymeric coatings with enhanced adhesion properties. As sustainability becomes a priority, 3-Cyano-5-hydroxybenzyl alcohol is also being investigated for green chemistry applications due to its potential as a biodegradable intermediate.

In the pharmaceutical sector, this compound is linked to drug discovery trends, especially in kinase-targeted therapies. Its electron-withdrawing cyano group and hydrogen-bonding hydroxyl moiety contribute to interactions with biological targets, a feature highlighted in recent computational chemistry studies. These attributes address frequent search queries like "small molecule modulators for cancer research" and "multifunctional chemical building blocks."

From an industrial perspective, CAS No. 1261780-35-1 is manufactured under strict GMP conditions to ensure purity >98%, meeting the needs of contract research organizations (CROs) and academic labs. Analytical techniques such as HPLC and NMR are employed for quality control, reflecting the compound’s relevance in QC/QA protocols. This aligns with industry searches for "high-purity research chemicals" and "scalable synthetic routes."

Emerging applications include its use in photovoltaic materials, where its conjugated system enhances electron transport. This connects to trending topics like renewable energy and organic electronics. Additionally, its low toxicity profile (as per preliminary in vitro assays) positions it as a candidate for cosmetic formulations, addressing the demand for bio-based ingredients.

For researchers, key considerations include storage conditions (recommended at 2–8°C under inert gas) and handling protocols to prevent degradation. FAQs like "stability of cyanobenzyl derivatives" and "compatibility with Pd-catalyzed couplings" are addressed in recent peer-reviewed literature, underscoring its versatility in cross-coupling reactions.

In summary, 3-Cyano-5-hydroxybenzyl alcohol exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its dual functionality and adaptability to microwave-assisted synthesis methods make it a compound of interest for future patent filings and commercial applications.